Cas no 2694729-52-5 (2-Amino-2-(2-methylpyridin-4-yl)ethan-1-ol dihydrochloride)

• Product Name: 2-Amino-2-(2-methylpyridin-4-yl)ethan-1-ol dihydrochloride
• CAS No: 2694729-52-5
• MF: C₈H₁₄Cl₂N₂O
• MW: 225.115560054779
• MDL: MFCD34475166
• CID: 5612864
• PubChem ID: 165947647
• Update Time: 2025-05-24

2-Amino-2-(2-methylpyridin-4-yl)ethan-1-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-methylpyridin-4-yl)ethan-1-ol dihydrochloride
• 2694729-52-5
• EN300-32329589
• 2-Amino-2-(2-methylpyridin-4-yl)ethan-1-ol dihydrochloride

• MDL： MFCD34475166
• Inchi： 1S/C8H12N2O.2ClH/c1-6-4-7(2-3-10-6)8(9)5-11;;/h2-4,8,11H,5,9H2,1H3;2*1H
• InChI Key： AEKQXIYTCOWWLZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCC(C1C=CN=C(C)C=1)N

Computed Properties

• Exact Mass: 224.0483185g/mol
• Monoisotopic Mass: 224.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-Amino-2-(2-methylpyridin-4-yl)ethan-1-ol dihydrochloride

Compound CAS No. 2694729-52-5: 2-Amino-2-(2-methylpyridin-4-yl)ethan-1-ol Dihydrochloride

Introduction to 2-Amino-2-(2-methylpyridin-4-yl)ethan-1-ol Dihydrochloride

Compound CAS No. 2694729-52-5, commonly referred to as 2-Amino-2-(2-methylpyridin-4-yl)ethan-1-ol dihydrochloride, is a chemically synthesized organic compound with significant applications in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. The molecule consists of a pyridine ring substituted with a methyl group at position 4, an amino group, and a hydroxyl group, making it a versatile building block for drug development.

Recent advancements in chemical synthesis have enabled researchers to explore the synthesis of 2-Amino derivatives with enhanced bioavailability and stability. The dihydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications, as it ensures optimal solubility and bioavailability. This compound has been extensively studied for its role in neuroprotective agents and anticancer therapies, highlighting its potential in modern medicine.

The molecular structure of CAS No. 2694729-52-5 is characterized by a pyridine ring system, which contributes to its aromatic stability and reactivity. The presence of an amino group at position 1 and a hydroxyl group at position 3 introduces additional functional groups that enhance its versatility in chemical reactions. These functional groups facilitate the formation of hydrogen bonds, which are critical for drug-receptor interactions.

Recent studies have focused on the biological activity of dihydrochloride salts, particularly their ability to modulate cellular signaling pathways. Researchers have reported that this compound exhibits potent antioxidant properties, which may contribute to its neuroprotective effects. Furthermore, its ability to inhibit specific enzymes involved in cancer cell proliferation has positioned it as a promising candidate for anticancer drug development.

The synthesis of CAS No. 2694729-52-5 involves a multi-step process that typically begins with the preparation of the pyridine derivative. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions, ensuring high yields and purity. These methods have significantly improved the scalability of the synthesis process, making it suitable for large-scale production.

In terms of pharmacokinetics, this compound demonstrates favorable absorption profiles, which are essential for oral drug delivery systems. Studies conducted on animal models have shown that the dihydrochloride salt form exhibits excellent bioavailability, enabling effective delivery to target tissues. Its ability to cross the blood-brain barrier has further underscored its potential in treating central nervous system disorders.

The application of CAS No. 2694729-52- extends beyond pharmacology into the realm of materials science. Researchers have explored its use as a precursor for advanced materials such as conductive polymers and nanomaterials. Its unique electronic properties make it an attractive candidate for applications in electronics and energy storage devices.

In conclusion, CAS No. 26947- stands out as a multifaceted compound with immense potential across various scientific disciplines. Its structural versatility, combined with recent advancements in synthesis and biological studies, positions it as a key player in future research and development efforts.